Cas no 1598-80-7 (Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1))
1598-80-7 structure
Product Name:Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
CAS No:1598-80-7
MF:C5H12ClF2N
MW:159.60528755188
CID:212514
PubChem ID:24188585
Update Time:2025-04-19
Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
- 2-fluoro-N-(2-fluoroethyl)-N-methylethanamine,hydrochloride
- NSC77711
- NSC-77711
- 2-Fluoro-N-(2-fluoroethyl)-N-methylethan-1-amine--hydrogen chloride (1/1)
- DTXSID80637494
- 1598-80-7
-
- Inchi: 1S/C5H11F2N.ClH/c1-8(4-2-6)5-3-7;/h2-5H2,1H3;1H
- InChI Key: IQFGAGZPEXZVHV-UHFFFAOYSA-N
- SMILES: Cl.FCCN(C)CCF
Computed Properties
- Exact Mass: 123.08603
- Monoisotopic Mass: 159.0626334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
- LogP: 1.65920
Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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